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Compound of Interest

1,2-
Compound Name:
Bis(dichlorophosphino)benzene

Cat. No.: B1587436

An In-depth Technical Guide to 1,2-
Bis(dichlorophosphino)benzene

This technical guide provides a comprehensive overview of 1,2-
Bis(dichlorophosphino)benzene, a significant organophosphorus compound utilized as a
precursor in the synthesis of chelating diphosphine ligands. The information is tailored for
researchers, scientists, and professionals in drug development, focusing on its chemical
properties, synthesis, and handling.

Chemical Structure and IUPAC Nomenclature

1,2-Bis(dichlorophosphino)benzene is an organophosphorus compound with the chemical
formula CeHa(PCl2)2.[1] The molecule consists of a benzene ring substituted at the 1 and 2
positions with dichlorophosphino groups.

The preferred IUPAC name for this compound is (1,2-Phenylene)bis(phosphonous dichloride).
[1] An alternative IUPAC name is dichloro-(2-dichlorophosphanylphenyl)phosphane.[2]

Molecular Structure:

Physicochemical Properties
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The key physical and chemical properties of 1,2-Bis(dichlorophosphino)benzene are
summarized in the table below for easy reference.

Property Value

Molecular Formula CeHaClaP2[1]

Molar Mass 279.85 g-mol~1[1][3]
Appearance Colorless viscous liquid[1][3]
Boiling Point 97-99 °C at 0.001 torr[1][4]
Density 1.545 g/mL at 25 °C[4]
Refractive Index n20/D 1.662[4]

Flash Point >110 °C[4][5]

CAS Number 82495-67-8[1]

Experimental Protocols: Synthesis

There are established methods for the synthesis of 1,2-Bis(dichlorophosphino)benzene. Two
primary routes are detailed below.

1. Synthesis from 1,2-Dibromobenzene
This method involves a multi-step process starting from 1,2-dibromobenzene.[1]
» Step 1: Lithiation: 1,2-dibromobenzene undergoes sequential lithiation.

o Step 2: Phosphinylation: The resulting species is treated with (Et2N)2PCI
(diethylaminodichlorophosphine) to yield the intermediate CeHa[P(NEt2)2]2.

o Step 3: Cleavage: The intermediate is then treated with hydrogen chloride (HCI) to cleave
the P-N bonds, affording the final product, 1,2-Bis(dichlorophosphino)benzene, and
diethylamine hydrochloride as a byproduct.[1]

The overall reaction is: CeHa[P(NEt2)2]2 + 8 HCl — CeHa(PCl2)2 + 4 Et2NH2CI[1]
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2. Chlorination of 1,2-Diphosphinobenzene
An alternative high-yield synthesis involves the direct chlorination of 1,2-diphosphinobenzene.
e Reactants: 1,2-diphosphinobenzene and phosphorus pentachloride (PCls).

e Process: The chlorination of the P-H functions of 1,2-diphosphinobenzene with PCls results
in the formation of 1,2-Bis(dichlorophosphino)benzene.

* Yield: This method has been reported to achieve high yields of 93%.[6]

Visualization of Synthesis Pathway

The following diagram illustrates the synthesis of 1,2-Bis(dichlorophosphino)benzene from
1,2-dibromobenzene.

Starting Material Intermediate Final Product

1. Sequential Lithiation
1,2-Dibromobenzene 2. (EN)2PCI > CeHa[P(NEt2)2]2 Hel 1,2-Bis(dichlorophosphino)benzene

Click to download full resolution via product page

Caption: Synthesis of 1,2-Bis(dichlorophosphino)benzene.

Handling and Safety

1,2-Bis(dichlorophosphino)benzene is classified as a corrosive substance.[1] It causes
severe skin burns and eye damage.[2][5] Appropriate personal protective equipment, including
gloves and eye protection, should be worn when handling this chemical. It is also sensitive to
air and moisture and should be handled and stored under an inert atmosphere. The compound
has a noticeable stench.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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